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Compound of Interest

Compound Name: 4-Amino-2-nitropyridine

Cat. No.: B056722

Essential Safety and Handling Guide for 4-Amino-2-
nitropyridine

This guide provides critical safety, handling, and disposal information for 4-Amino-2-
nitropyridine, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment and compliance
with safety regulations.

Hazard Identification and Classification

4-Amino-2-nitropyridine is a chemical that requires careful handling due to its potential
hazards. While specific data for this exact isomer is limited, information from closely related
isomers like 4-aminopyridine and 4-Amino-3-nitropyridine indicates significant health risks. The
substance is classified as highly toxic and hazardous upon exposure.[1][2]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 2 or 3[3]

Acute Toxicity, Dermal: Category 3[3]

Acute Toxicity, Inhalation: Category 3[4]

Skin Corrosion/Irritation: Category 1B or 2[5]
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e Serious Eye Damage/Eye Irritation: Category 1 or 2[5]
e Agquatic Hazard (Acute & Chronic): Category 2 or 3[3]

Hazard Statements (H-phrases):

H300/H301: Fatal or Toxic if swallowed.[3]

e H311 + H331: Toxic in contact with skin or if inhaled.[4]
e H314: Causes severe skin burns and eye damage.

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[4]

e H411/H412: Toxic or harmful to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 4-Amino-2-nitropyridine to minimize
exposure risk. All handling of this compound should be conducted within a certified chemical
fume hood.[1]
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Protection Area

Equipment

Specification and Rationale

Eye/Face

Safety Goggles or Full-Face
Shield

Required to protect against
splashes and dust. Standard
safety glasses are insufficient;
chemical splash goggles are

necessary.[1]

Hand

Double-Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile or
other impervious gloves.[1]
Always inspect gloves before
use and use proper removal
techniques to avoid skin

contact.[6]

Body

Laboratory Coat and

Protective Clothing

A fully buttoned, appropriately
sized lab coat must be worn
over full-length pants and
closed-toe shoes.[1] For larger
quantities or spill cleanup,
flame-retardant and antistatic
protective clothing may be

necessary.[3]

Respiratory

NIOSH/MSHA-Approved

Respirator

Required when dusts are
generated or if there is a risk of
exceeding exposure limits.[7]
Use should occur after
engineering controls have

been optimized.[1]

Operational Plans: Handling, Storage, and Disposal
Safe Handling Protocol

Adherence to proper handling procedures is crucial for safety.

o Work Area: Always handle 4-Amino-2-nitropyridine inside a properly functioning and

certified chemical fume hood to minimize inhalation exposure.[1]
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¢ Avoid Contamination: Do not eat, drink, or smoke in areas where this chemical is handled or
stored.[8]

» Dust Prevention: Avoid the formation and generation of dust and aerosols during handling.[1]

[3]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1]
Immediately remove and launder any contaminated clothing before reuse.

e Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1][9] Ground
all equipment containing the material.[1]

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent accidental
exposure.

o Container: Keep the container tightly closed and upright in a dry, cool, and well-ventilated
area.[1][7]

e Security: Store in a locked cabinet or an area accessible only to authorized personnel.[4][7]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid chlorides, and acid anhydrides.[1][7]

Disposal Plan

4-Amino-2-nitropyridine must be disposed of as hazardous waste. Never dispose of this
material down the drain or in regular trash.[1][2]

o Waste Collection: Collect waste material in a designated, properly labeled, and closed
hazardous waste container.[1][8]

o Spill Materials: Any materials used to clean up spills (e.g., absorbent pads, vermiculite) must
also be treated as hazardous waste.[4] Double bag and securely fasten all spill materials.[1]

» Professional Disposal: Arrange for chemical waste collection through your institution's
Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal
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company.[1][8] Dispose of the contents and container in accordance with all local, regional,
and national regulations.[8]

Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route Immediate Action

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation
respiration. Seek immediate medical attention.
[41[5]
Immediately remove all contaminated clothing.
Rinse the affected skin area with a safety

Skin Contact shower for at least 15 minutes. Wash with soap

and water. Seek immediate medical attention.[1]

[4]

Immediately flush eyes with plenty of water for
at least 15 minutes in an eyewash station,

Eye Contact ] ]
removing contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
_ water. If the person is conscious, give two
Ingestion . . .
glasses of water to drink. Seek immediate

medical attention.[4]

Spill Response Protocol

A chemical spill of 4-Amino-2-nitropyridine requires a swift and organized response.
o Evacuate: Immediately evacuate the area and alert others.[1]

o Assess: From a safe distance, assess the extent of the spill. If the spill is large (>1 Liter),
involves a significant inhalation risk, or you are not trained to handle it, call emergency
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services or your institution's EH&S department immediately.[1]

o Contain (for minor spills): For small, manageable spills, and if properly trained and equipped
with the correct PPE, confine the spill to a small area using a spill kit or absorbent material
like vermiculite or sand.[1][4]

o Clean-Up: Carefully sweep or wipe up the material.[4] Use a water spray to reduce vapors if
necessary.[1] Neutralize the residue with a dilute solution of acetic acid if appropriate for the
situation.[1]

o Decontaminate: Clean the affected area thoroughly.

o Dispose: Place all contaminated materials in a sealed, labeled hazardous waste container
for proper disposal.[1]

e Report: Report the incident to your supervisor and the appropriate institutional safety office.

[1]

Below is a workflow diagram for handling a chemical spill.
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Caption: Workflow for emergency response to a 4-Amino-2-nitropyridine spill.
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Quantitative Data Summary

The following table summarizes key quantitative data. Note that some data pertains to the

closely related isomer 4-aminopyridine, as specific data for 4-Amino-2-nitropyridine is not

readily available.

Property Value Source (Compound)
Molecular Formula C5H5N302 Key Organics[10]
Molecular Weight 139.11 g/mol Key Organics[10]

Sigma-Aldrich (4-

Melting Point 155 - 158 °C (311 - 316 °F) _ .
Aminopyridine)
N ) Sigma-Aldrich (4-
Boiling Point 273 °C (523 °F) . .
Aminopyridine)
) Fisher Scientific (4-
Flash Point 156 °C (312.8 °F)

Aminopyridine)[7]

Autoignition Temp.

640 °C (1184 °F)

Fisher Scientific (4-
Aminopyridine)[7]

Log Pow (n-octanol/water)

ca.-0.76 (pH 7.4)

Sigma-Aldrich (4-
Aminopyridine)

Aquatic Toxicity (Fish)

LC50: 3.43 mg/L (96h, Oryzias

latipes)

Sigma-Aldrich (4-
Aminopyridine)

Aquatic Toxicity (Daphnia)

EC50: 14.5 mg/L (48h,

Daphnia magna)

Sigma-Aldrich (4-
Aminopyridine)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Amino-2-
nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056722#personal-protective-equipment-for-handling-
4-amino-2-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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